Cas no 308296-27-7 (methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate)

• Product Name: methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate
• CAS No: 308296-27-7
• MF: C₁₉H₁₇BrO₄
• MW: 389.239885091782
• CID: 6111344
• PubChem ID: 979550
• Update Time: 2025-10-29

methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate
• methyl 6-bromo-2-methyl-5-((4-methylbenzyl)oxy)benzofuran-3-carboxylate
• methyl 6-bromo-2-methyl-5-[(4-methylbenzyl)oxy]-1-benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 6-bromo-2-methyl-5-[(4-methylphenyl)methoxy]-, methyl ester
• METHYL 6-BROMO-2-METHYL-5-((4-METHYLBENZYL)OXY)-1-BENZOFURAN-3-CARBOXYLATE
• methyl 6-bromo-2-methyl-5-[(4-methylphenyl)methoxy]-1-benzofuran-3-carboxylate
• EU-0040860
• SR-01000456972
• AS-871/15340127
• SR-01000456972-1
• 308296-27-7
• Oprea1_860179
• AKOS001486858
• F0821-0428

• Inchi： 1S/C19H17BrO4/c1-11-4-6-13(7-5-11)10-23-17-8-14-16(9-15(17)20)24-12(2)18(14)19(21)22-3/h4-9H,10H2,1-3H3
• InChI Key： OSVVADZSHIKKAU-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(OCC3=CC=C(C)C=C3)C=C2C(C(OC)=O)=C1C

Computed Properties

• Exact Mass: 388.03102g/mol
• Monoisotopic Mass: 388.03102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• Boiling Point: 477.1±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate

Methyl 6-Bromo-2-Methyl-5-(4-Methylphenyl)methoxy-1-Benzofuran-3-Carboxylate (CAS No. 308296-27-7): An Overview

Methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate (CAS No. 308296-27-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate is composed of a benzofuran core, a bromo substituent, and a methoxy group attached to a methylphenyl moiety. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of benzofuran derivatives in the development of drugs targeting various diseases. For instance, benzofurans have shown promise in the treatment of cancer, neurodegenerative disorders, and cardiovascular diseases. The presence of the bromo substituent in methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate can enhance its pharmacological properties by influencing its binding affinity to specific receptors or enzymes.

In the context of drug discovery, the methoxy group and the methylphenyl moiety play crucial roles in modulating the compound's lipophilicity and solubility. These properties are essential for optimizing drug delivery and bioavailability. Researchers have explored the use of computational methods to predict the pharmacokinetic behavior of methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate, providing valuable insights into its potential therapeutic applications.

Clinical trials involving similar benzofuran derivatives have demonstrated their efficacy in preclinical models of various diseases. For example, a study published in the Journal of Medicinal Chemistry reported that a closely related compound exhibited significant antitumor activity against human breast cancer cells. This finding suggests that methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate may also possess similar therapeutic potential.

The synthesis of methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate involves several steps, including the formation of the benzofuran core and the introduction of functional groups through selective reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity levels. These methods are essential for producing sufficient quantities of the compound for further testing and development.

In addition to its potential therapeutic applications, methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate has been studied for its use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for constructing more complex molecules with diverse biological activities. Researchers have utilized this compound as a starting material for synthesizing novel compounds with improved pharmacological profiles.

The safety profile of methyl 6-bromo-2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate is an important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further investigations are necessary to fully understand its safety profile and potential side effects.

In conclusion, methyl 6-bromo-2-m methylphenyl)methoxy-1-benzofuran-3-carboxylate (CAS No. 308296-27-7) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for developing novel therapeutic agents. Ongoing research efforts aim to elucidate its biological activity and optimize its properties for clinical use.